![molecular formula C10H11BrN2O B6635417 4-bromo-2-[[(2S)-2-hydroxypropyl]amino]benzonitrile](/img/structure/B6635417.png)
4-bromo-2-[[(2S)-2-hydroxypropyl]amino]benzonitrile
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Overview
Description
4-bromo-2-[[(2S)-2-hydroxypropyl]amino]benzonitrile, also known as BAPTA-AM, is a chemical compound that has been widely used in scientific research for its ability to chelate calcium ions. This compound is a cell-permeable derivative of BAPTA, which is a well-known calcium chelator. BAPTA-AM has been used in various studies to investigate the role of calcium ions in cellular processes, including cell signaling, gene expression, and apoptosis.
Mechanism of Action
4-bromo-2-[[(2S)-2-hydroxypropyl]amino]benzonitrile chelates calcium ions by forming a complex with the ion. This complex prevents the calcium ion from interacting with other cellular molecules, such as enzymes and proteins. By blocking calcium signaling pathways, this compound can affect various cellular processes, including cell signaling, gene expression, and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including:
1. Inhibition of Calcium Signaling: this compound can inhibit calcium signaling pathways, which can affect various cellular processes, including cell signaling, gene expression, and apoptosis.
2. Induction of Cell Death: this compound has been shown to induce cell death in various cell types, including cancer cells. This compound can activate apoptotic pathways, leading to programmed cell death.
Advantages and Limitations for Lab Experiments
4-bromo-2-[[(2S)-2-hydroxypropyl]amino]benzonitrile has several advantages and limitations for lab experiments, including:
Advantages:
1. High Selectivity: this compound is highly selective for calcium ions, which makes it an ideal tool for investigating the role of calcium ions in cellular processes.
2. Cell-Permeable: this compound is cell-permeable, which allows it to be loaded into cells using a variety of techniques, such as microinjection, electroporation, and lipofection.
Limitations:
1. Non-Specific Effects: this compound can have non-specific effects on cellular processes, which can make it difficult to interpret experimental results.
2. Toxicity: this compound can be toxic to cells at high concentrations, which can limit its use in some experiments.
Future Directions
There are several future directions for research on 4-bromo-2-[[(2S)-2-hydroxypropyl]amino]benzonitrile, including:
1. Development of New Calcium Chelators: Researchers are actively developing new calcium chelators that are more selective and less toxic than this compound.
2. Investigation of Calcium Signaling Pathways: Researchers are continuing to investigate the role of calcium signaling pathways in various cellular processes, including cell signaling, gene expression, and apoptosis.
3. Development of New Therapies: this compound and other calcium chelators have potential therapeutic applications in the treatment of various diseases, including cancer and neurodegenerative diseases.
Conclusion
In conclusion, this compound is a widely used chemical compound in scientific research for its ability to chelate calcium ions. This compound has been used to investigate the role of calcium ions in various cellular processes, including cell signaling, gene expression, and apoptosis. While this compound has several advantages for lab experiments, it also has limitations, including non-specific effects and toxicity. Future research on this compound and other calcium chelators will likely lead to the development of new therapies for various diseases.
Synthesis Methods
4-bromo-2-[[(2S)-2-hydroxypropyl]amino]benzonitrile can be synthesized by reacting BAPTA with 2-hydroxypropylamine and 4-bromobenzonitrile. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as dimethyl sulfoxide. The resulting product is a white crystalline powder that is soluble in organic solvents, such as dimethyl sulfoxide, ethanol, and methanol.
Scientific Research Applications
4-bromo-2-[[(2S)-2-hydroxypropyl]amino]benzonitrile has been used in various scientific research applications, including:
1. Calcium Imaging: this compound is widely used in calcium imaging studies to investigate the role of calcium ions in cellular signaling. This compound can be loaded into cells using a variety of techniques, such as microinjection, electroporation, and lipofection. Once inside the cell, this compound chelates calcium ions, which can be detected using fluorescence microscopy.
2. Gene Expression: this compound has been used to investigate the role of calcium ions in gene expression. This compound can be used to block calcium signaling pathways, which can affect the expression of genes involved in various cellular processes.
3. Apoptosis: this compound has been used to investigate the role of calcium ions in apoptosis, which is a process of programmed cell death. This compound can be used to block calcium signaling pathways, which can affect the activation of apoptotic pathways.
properties
IUPAC Name |
4-bromo-2-[[(2S)-2-hydroxypropyl]amino]benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrN2O/c1-7(14)6-13-10-4-9(11)3-2-8(10)5-12/h2-4,7,13-14H,6H2,1H3/t7-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVEYTIWDZZIHDX-ZETCQYMHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC1=C(C=CC(=C1)Br)C#N)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CNC1=C(C=CC(=C1)Br)C#N)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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